An In-depth Technical Guide to the Chemical Structure and Analysis of Parlar 26
An In-depth Technical Guide to the Chemical Structure and Analysis of Parlar 26
For Researchers, Scientists, and Drug Development Professionals
Introduction
Parlar 26 is a specific congener of toxaphene (B166800), a complex mixture of polychlorinated bicyclic terpenes historically used as a potent insecticide.[1][2][3][4] Due to its environmental persistence and bioaccumulative properties, toxaphene and its individual congeners, including Parlar 26, are subjects of significant toxicological and environmental research.[1][2] This technical guide provides a comprehensive overview of the chemical structure, properties, and analytical methodologies for Parlar 26, intended for a scientific audience engaged in environmental analysis, toxicology, and drug development.
Chemical Structure and Properties of Parlar 26
Parlar 26 is systematically identified as an octachlorinated bornane, a bicyclic monoterpenoid.[3] Its rigid cage-like structure is substituted with eight chlorine atoms, contributing to its lipophilicity and resistance to degradation.
Table 1: Chemical and Physical Properties of Parlar 26
| Property | Value | Source |
| IUPAC Name | (2R,3R,5R,6R)-2,3,5,6-tetrachloro-1,7-bis(dichloromethyl)-7-methylbicyclo[2.2.1]heptane | PubChem[5] |
| Synonyms | 2-endo,3-exo,5-endo,6-exo,8,8,10,10-Octachlorobornane, Toxaphene congener P26 | CymitQuimica, EPA[6] |
| Molecular Formula | C₁₀H₁₀Cl₈ | PubChem[5] |
| CAS Number | 142534-72-1 | PubChem[5] |
| Molecular Weight | 413.8 g/mol | PubChem[5] |
| log P (Octanol-Water Partition Coefficient) | 6.1 | PubChem[5] |
| Appearance | Waxy solid (as part of toxaphene mixture) | Taylor & Francis[7] |
| Solubility | Poorly soluble in water, soluble in organic solvents | WUR eDepot[4] |
Synthesis of Parlar 26
A reported synthesis of other toxaphene congeners involved the reduction of a heptachlorobornane, which was itself isolated from the chlorination products of (+)-camphene.[9][10] Subsequent chlorination of the resulting hexachlorobornane yielded a mixture of heptachlorobornanes.[9][10] The isolation and purification of a specific congener like Parlar 26 from such a reaction mixture would necessitate advanced chromatographic techniques, such as preparative gas chromatography. The synthesis of enantiomerically pure congeners has been explored starting from chiral precursors like α-pinene.[11][12]
Experimental Protocols: Analysis of Parlar 26
The standard method for the analysis of Parlar 26 in environmental samples is outlined in EPA Method 8276 .[6] This method utilizes gas chromatography coupled with negative ion chemical ionization mass spectrometry (GC-NICI/MS) for the sensitive and selective detection of toxaphene congeners.
Sample Preparation (General Outline for Soil Samples)
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Extraction: A known mass of the soil sample (e.g., 5g) is mixed with a suitable solvent like hexane. An internal standard and a surrogate are added to the solvent. The mixture is vortexed to extract the analytes into the solvent.
-
Cleanup (if necessary): Depending on the sample matrix, a cleanup step may be required to remove interfering compounds. This can involve techniques like solid-phase extraction (SPE) or gel permeation chromatography (GPC).
-
Concentration: The extract is carefully concentrated to a final volume, typically 1 mL.
GC-NICI/MS Analysis
-
Gas Chromatograph (GC):
-
Column: A fused-silica capillary column is used for separation (e.g., DB-XLB, 30 m x 0.25 mm, 0.25-μm df).[13]
-
Oven Temperature Program: A multi-step temperature ramp is employed to achieve optimal separation of the congeners. A typical program might be: 60°C hold for 1 min, ramp to 200°C at 10°C/min, then to 230°C at 1.5°C/min, and finally to 300°C at 10°C/min.[13]
-
Injection: A splitless or large volume injection technique is used to introduce the sample extract into the GC.
-
-
Mass Spectrometer (MS):
-
Ionization Mode: Negative Ion Chemical Ionization (NICI) with methane (B114726) as the reagent gas is used.[6]
-
Acquisition Mode: Selected Ion Monitoring (SIM) is employed to monitor for specific ions characteristic of Parlar 26 and other target congeners, enhancing sensitivity and selectivity.
-
Calibration and Quantification
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Calibration Standards: A minimum of five calibration standards of known concentrations of Parlar 26 are prepared.[6]
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Internal Standard: An internal standard, such as PCB congener #204, is added to all samples and standards for accurate quantification.[6]
-
Quantification: The concentration of Parlar 26 in the sample is determined by comparing its peak area to that of the internal standard and referencing the calibration curve.
Table 2: Example GC-NICI/MS Parameters for Parlar 26 Analysis
| Parameter | Setting |
| GC Column | 30 m x 0.25 mm, 0.25-μm df DB-XLB or equivalent |
| Injection Volume | 1-2 µL |
| Injector Temperature | 250 °C |
| Carrier Gas | Helium |
| Oven Program | 60°C (1 min) -> 10°C/min to 200°C -> 1.5°C/min to 230°C -> 10°C/min to 300°C |
| MS Ion Source | Negative Ion Chemical Ionization (NICI) |
| Reagent Gas | Methane |
| Acquisition Mode | Selected Ion Monitoring (SIM) |
Biological Activity and Signaling Pathways
The precise mechanism of action for individual toxaphene congeners is not fully elucidated. However, studies on the toxaphene mixture indicate that it is a neurotoxin and affects the central nervous system.[14] One identified molecular target for toxaphene is the Constitutive Androstane Receptor (CAR) , a nuclear receptor primarily expressed in the liver.
Activation of CAR by xenobiotics like toxaphene leads to the transcriptional regulation of genes encoding drug-metabolizing enzymes and transporters.[7] This pathway is a key mechanism in the detoxification and clearance of foreign compounds. The activation of CAR by toxaphene can induce the expression of cytochrome P450 enzymes, which are involved in the metabolism of various substances, including toxaphene itself.[7]
Below is a diagram illustrating the signaling pathway of CAR activation by a xenobiotic such as Parlar 26.
The following diagram illustrates a typical experimental workflow for the analysis of Parlar 26 in an environmental sample.
Conclusion
Parlar 26 is a significant environmental contaminant due to its persistence and potential toxicity. This guide has provided a detailed overview of its chemical structure, properties, and the established analytical methodology for its detection and quantification. The elucidation of its interaction with biological pathways, such as the activation of the Constitutive Androstane Receptor, is crucial for understanding its toxicological profile. Further research into the specific biological effects of individual toxaphene congeners is necessary to fully assess their risk to human health and the environment.
References
- 1. pic.int [pic.int]
- 2. Toxaphene [isotope.com]
- 3. Exposome-Explorer - Toxaphene Parlar 26 (Compound) [exposome-explorer.iarc.fr]
- 4. edepot.wur.nl [edepot.wur.nl]
- 5. Parlar 26 | C10H10Cl8 | CID 14917331 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. epa.gov [epa.gov]
- 7. taylorandfrancis.com [taylorandfrancis.com]
- 8. ukisotope.com [ukisotope.com]
- 9. pubs.acs.org [pubs.acs.org]
- 10. Synthesis of two major toxaphene components and their photostabilities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. researchgate.net [researchgate.net]
- 13. chromatographyonline.com [chromatographyonline.com]
- 14. HEALTH EFFECTS - Toxicological Profile for Toxaphene - NCBI Bookshelf [ncbi.nlm.nih.gov]
